Cas no 2155840-44-9 (4-(2S)-2-aminopropyl-N,N,3-trimethylaniline dihydrochloride)

• Product Name: 4-(2S)-2-aminopropyl-N,N,3-trimethylaniline dihydrochloride
• CAS No: 2155840-44-9
• MF: C₁₂H₂₂Cl₂N₂
• MW: 265.222481250763
• CID: 5460015
• Update Time: 2025-06-15

4-(2S)-2-aminopropyl-N,N,3-trimethylaniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(2S)-2-Aminopropyl]-N,N,3-trimethylaniline;dihydrochloride
• Z3018656861
• 4-[(2S)-2-aminopropyl]-N,N,3-trimethylaniline dihydrochloride
• Benzeneethanamine, 4-(dimethylamino)-α,2-dimethyl-, hydrochloride (1:2), (αS)-
• 4-(2S)-2-aminopropyl-N,N,3-trimethylaniline dihydrochloride

• Inchi： 1S/C12H20N2.2ClH/c1-9-7-12(14(3)4)6-5-11(9)8-10(2)13;;/h5-7,10H,8,13H2,1-4H3;2*1H/t10-;;/m0../s1
• InChI Key： VNIAJBAJBCCYOT-XRIOVQLTSA-N
• SMILES： Cl.Cl.N(C)(C)C1C=CC(=C(C)C=1)C[C@H](C)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 168
• Topological Polar Surface Area: 29.3

Additional information on 4-(2S)-2-aminopropyl-N,N,3-trimethylaniline dihydrochloride

Comprehensive Overview of 4-(2S)-2-aminopropyl-N,N,3-trimethylaniline dihydrochloride (CAS No. 2155840-44-9)

4-(2S)-2-aminopropyl-N,N,3-trimethylaniline dihydrochloride (CAS No. 2155840-44-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of aniline derivatives, which are widely studied for their potential applications in drug development and molecular biology. The dihydrochloride salt form enhances its stability and solubility, making it a preferred choice for laboratory and industrial applications.

The structural uniqueness of 4-(2S)-2-aminopropyl-N,N,3-trimethylaniline dihydrochloride lies in its chiral center at the 2S position, which is critical for its biological activity. Researchers are particularly interested in its potential as a building block for synthesizing more complex molecules, such as pharmaceutical intermediates or ligands for receptor studies. Its N,N,3-trimethylaniline moiety further contributes to its versatility in chemical reactions.

In recent years, the demand for chiral compounds like 4-(2S)-2-aminopropyl-N,N,3-trimethylaniline dihydrochloride has surged due to their role in asymmetric synthesis and enantioselective catalysis. These processes are pivotal in producing high-value pharmaceuticals with minimal side effects. The compound's CAS No. 2155840-44-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

Another area of interest is the compound's potential application in neurological research. Given the rising global focus on mental health and neurodegenerative diseases, researchers are exploring how aniline derivatives might interact with neurotransmitter systems. This aligns with trending searches like "new neuroactive compounds 2024" or "aniline derivatives in CNS research," highlighting its intersection with contemporary scientific inquiries.

From a synthetic chemistry perspective, 4-(2S)-2-aminopropyl-N,N,3-trimethylaniline dihydrochloride offers advantages such as high purity and scalable production. These attributes are crucial for industries aiming to optimize green chemistry practices, a topic dominating discussions in sustainable drug development. Its dihydrochloride form also simplifies storage and handling, addressing common logistical challenges.

In summary, 4-(2S)-2-aminopropyl-N,N,3-trimethylaniline dihydrochloride (CAS No. 2155840-44-9) represents a multifaceted compound with promising applications in pharmaceutical synthesis, neurological research, and sustainable chemistry. Its chiral properties and structural adaptability make it a valuable asset for scientists tackling some of today's most pressing health and environmental challenges.